Cas no 1041205-21-3 (Methyl 4-bromo-3-ethoxybenzoate)

• Product Name: Methyl 4-bromo-3-ethoxybenzoate
• CAS No: 1041205-21-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD20486187
• CID: 2109468
• Update Time: 2023-08-04

Methyl 4-bromo-3-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-ethoxybenzoate
• JLGQGWFJXDBERO-UHFFFAOYSA-N
• 4-Bromo-3-ethoxy-benzoic acid methyl ester
• Methyl 4-bromo-3-ethoxybenzoate

• MDL： MFCD20486187
• Inchi： 1S/C10H11BrO3/c1-3-14-9-6-7(10(12)13-2)4-5-8(9)11/h4-6H,3H2,1-2H3
• InChI Key： JLGQGWFJXDBERO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C=C1OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Topological Polar Surface Area: 35.5